Cas no 18221-58-4 (PROPANOIC ACID, 2-(2-METHYLPHENOXY)-, (R)-)

• Product Name: PROPANOIC ACID, 2-(2-METHYLPHENOXY)-, (R)-
• CAS No: 18221-58-4
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2
• CID: 3511252
• PubChem ID: 952295

PROPANOIC ACID, 2-(2-METHYLPHENOXY)-, (R)- Properties

Names and Identifiers

• PROPANOIC ACID, 2-(2-METHYLPHENOXY)-, (R)-
• Propanoic acid, 2-(2-methylphenoxy)-, (2R)-
• (R)-2-(o-tolyloxy)propanoic acid
• (2R)-2-(2-methylphenoxy)propanoic acid
• SCHEMBL12310141
• G71331
• 18221-58-4

• InChIKey： YIGXGYDKDDWZLS-MRVPVSSYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7-5-3-4-6-9(7)13-8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)/t8-/m1/s1
• SMILES： CC1=CC=CC=C1OC(C)C(=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids